Cas no 1485130-61-7 (1,1-Dimethylethyl 3-(4-ethylphenyl)-3-hydroxy-1-azetidinecarboxylate)

• Product Name: 1,1-Dimethylethyl 3-(4-ethylphenyl)-3-hydroxy-1-azetidinecarboxylate
• CAS No: 1485130-61-7
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 6781250
• Update Time: 2025-10-25

1,1-Dimethylethyl 3-(4-ethylphenyl)-3-hydroxy-1-azetidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 3-(4-ethylphenyl)-3-hydroxy-1-azetidinecarboxylate

• Inchi： 1S/C16H23NO3/c1-5-12-6-8-13(9-7-12)16(19)10-17(11-16)14(18)20-15(2,3)4/h6-9,19H,5,10-11H2,1-4H3
• InChI Key： JAILBLOVHKMOHC-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC(=CC=2)CC)CN(C1)C(=O)OC(C)(C)C

Additional information on 1,1-Dimethylethyl 3-(4-ethylphenyl)-3-hydroxy-1-azetidinecarboxylate

1,1-Dimethylethyl 3-(4-ethylphenyl)-3-hydroxy-1-azetidinecarboxylate (CAS No. 1485130-61-7): An Overview

1,1-Dimethylethyl 3-(4-ethylphenyl)-3-hydroxy-1-azetidinecarboxylate (CAS No. 1485130-61-7) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a wide range of biological activities. The unique structural features of 1,1-Dimethylethyl 3-(4-ethylphenyl)-3-hydroxy-1-azetidinecarboxylate make it an intriguing candidate for various therapeutic and synthetic applications.

The molecular structure of 1,1-Dimethylethyl 3-(4-ethylphenyl)-3-hydroxy-1-azetidinecarboxylate is characterized by a substituted azetidine ring, a hydroxyl group, and an ester functional group. The presence of these functional groups imparts specific chemical and physical properties to the compound, making it suitable for detailed study and potential development into novel pharmaceutical agents.

In the realm of pharmaceutical research, 1,1-Dimethylethyl 3-(4-ethylphenyl)-3-hydroxy-1-azetidinecarboxylate has shown promise in several areas. Recent studies have explored its potential as a modulator of various biological pathways, including those involved in inflammation and neurodegeneration. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 1,1-Dimethylethyl 3-(4-ethylphenyl)-3-hydroxy-1-azetidinecarboxylate could be a valuable lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 1,1-Dimethylethyl 3-(4-ethylphenyl)-3-hydroxy-1-azetidinecarboxylate has also been investigated for its neuroprotective effects. A study conducted by researchers at the University of California in 2023 demonstrated that this compound can protect neuronal cells from oxidative stress and apoptosis induced by neurotoxic agents such as amyloid-beta peptides. These findings highlight the potential of 1,1-Dimethylethyl 3-(4-ethylphenyl)-3-hydroxy-1-azetidinecarboxylate as a therapeutic agent for neurodegenerative diseases like Alzheimer's disease.

In addition to its biological activities, the synthetic chemistry of 1,1-Dimethylethyl 3-(4-ethylphenyl)-3-hydroxy-1-azetidinecarboxylate has been extensively studied. The compound can be synthesized through various routes, including ring-closing metathesis (RCM) and nucleophilic substitution reactions. A notable synthetic method involves the use of palladium-catalyzed cross-coupling reactions to introduce the ethylphenyl substituent onto the azetidine ring. This approach provides high yields and excellent regioselectivity, making it a preferred method for large-scale production.

The physical properties of 1,1-Dimethylethyl 3-(4-ethylphenyl)-3-hydroxy-1-azetidinecarboxylate, such as its solubility and stability, are crucial for its application in pharmaceutical formulations. The compound is generally stable under standard laboratory conditions but may require specific storage conditions to maintain its integrity over extended periods. Its solubility in common organic solvents like methanol and dimethyl sulfoxide (DMSO) facilitates its use in various experimental setups.

The safety profile of 1,1-Dimethylethyl 3-(4-ethylphenyl)-3-hydroxy-1-azetidinecarboxylate is another important aspect to consider. Preclinical studies have shown that this compound exhibits low toxicity when administered at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety evaluations are necessary before advancing to clinical trials. These evaluations typically include assessments of genotoxicity, carcinogenicity, and reproductive toxicity.

In conclusion, 1,1-Dimethylethyl 3-(4-ethylphenyl)-3-hydroxy-1-azetidinecarboxylate (CAS No. 1485130-61-7) is a promising compound with diverse applications in pharmaceutical and chemical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and potential development into novel therapeutic agents. Ongoing research continues to uncover new insights into the mechanisms of action and potential uses of this compound, contributing to advancements in drug discovery and development.